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Compound of Interest

Compound Name: Dilithium sulphite

Cat. No.: B076109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dilithium sulfite (Li₂SO₃) is an inorganic compound with notable applications as a reducing

agent and stabilizer.[1] This technical guide provides a comprehensive overview of the known

chemical properties and structural characteristics of dilithium sulfite, compiled to assist

researchers and professionals in chemistry and drug development. The information is

presented with a focus on quantitative data, experimental methodologies, and structural

visualization to facilitate a deeper understanding of this compound.

Chemical and Physical Properties
Dilithium sulfite is a white, crystalline solid that is soluble in water.[1] It is composed of two

lithium cations (Li⁺) and one sulfite anion (SO₃²⁻). The key physicochemical properties of

dilithium sulfite are summarized in the table below. It is important to note that some properties,

such as density, are not readily available in the literature, and there are conflicting reports for its

melting point.
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Property Value Source(s)

Chemical Formula Li₂SO₃ [2]

Molar Mass 93.943 g/mol [2]

Melting Point
445 °C (decomposes) or 455

°C
[3][4]

Solubility in Water 24.2 g/100 g of solvent [3]

Appearance White, crystalline substance [1]

Structure
Molecular Structure of the Sulfite Anion
The sulfite anion (SO₃²⁻) is the key structural component of dilithium sulfite. According to

VSEPR theory, the sulfite ion adopts a trigonal pyramidal geometry due to the presence of a

lone pair of electrons on the central sulfur atom.[4] The sulfur atom is bonded to three oxygen

atoms. The structure can be represented by three equivalent resonance structures, indicating

that the negative charge is delocalized over the three oxygen atoms.[4] In the hybrid resonance

structure, each S-O bond has a bond order of one and one-third.[4]

Crystal Structure of Dilithium Sulfite
As of the current literature, a definitive experimental determination of the crystal structure of

dilithium sulfite (Li₂SO₃) is not available. However, insights into its potential crystal lattice can

be drawn from the known structures of related compounds.

For comparison, anhydrous sodium sulfite (Na₂SO₃) crystallizes in the trigonal P-3 space

group.[1] In this structure, the sodium ions are coordinated to six oxygen atoms, forming

distorted octahedra.[1] The sulfite ions exist as distinct trigonal pyramidal units within the

crystal lattice.[1][3] Given the similar ionic nature of lithium and sodium compounds, it is

plausible that dilithium sulfite adopts a crystal structure that accommodates the trigonal

pyramidal sulfite anions and the smaller lithium cations in a stable, repeating lattice. The ionic

radius of Li⁺ is smaller than that of Na⁺, which would influence the packing and coordination

environment within the crystal.
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Chemical Reactions
Synthesis
A common laboratory-scale method for the synthesis of dilithium sulfite involves the reaction of

an aqueous solution or slurry of lithium carbonate (Li₂CO₃) with sulfur dioxide (SO₂) gas. The

reaction proceeds as the sulfur dioxide dissolves and reacts with the carbonate, leading to the

formation of dilithium sulfite and the evolution of carbon dioxide gas.

Reaction: Li₂CO₃(aq) + SO₂(g) → Li₂SO₃(aq) + CO₂(g)

Thermal Decomposition
Upon heating, dilithium sulfite undergoes decomposition. One reported decomposition pathway

suggests the formation of lithium sulfide (Li₂S) and ozone (O₃).

Reaction: Li₂SO₃(s) → Li₂S(s) + O₃(g)

Experimental Protocols
Synthesis of Dilithium Sulfite from Lithium Carbonate
and Sulfur Dioxide
The following is a generalized experimental protocol for the synthesis of dilithium sulfite, based

on the known reactivity of alkali metal carbonates with sulfur dioxide.

Materials:

Lithium carbonate (Li₂CO₃)

Sulfur dioxide (SO₂) gas

Distilled water

Reaction flask with a gas inlet tube and a gas outlet

Stirring apparatus

Heating mantle (optional)
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Apparatus for drying the product (e.g., vacuum oven)

Procedure:

Prepare a slurry or solution of a known concentration of lithium carbonate in distilled water in

the reaction flask. The flask should be equipped with a magnetic stirrer or overhead stirrer.

Bubble sulfur dioxide gas slowly through the lithium carbonate slurry/solution while stirring

continuously.

The reaction can be monitored by observing the dissolution of the lithium carbonate and the

cessation of CO₂ evolution. The reaction may be exothermic, and cooling may be necessary

to control the temperature. Gentle heating can be applied to increase the reaction rate if

needed.

Once the reaction is complete (indicated by a clear solution or the complete consumption of

lithium carbonate), the flow of sulfur dioxide is stopped.

The resulting dilithium sulfite solution can be concentrated by evaporation of the solvent.

The crystalline dilithium sulfite can then be isolated by filtration and dried under vacuum to

remove any residual water.

Safety Precautions: Sulfur dioxide is a toxic and corrosive gas. This experiment must be

performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn at all times.

Visualizations
The following diagram illustrates the synthesis pathway of dilithium sulfite from lithium

carbonate and sulfur dioxide.
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Caption: Synthesis of Dilithium Sulfite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076109#dilithium-sulfite-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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